Cas no 2571-54-2 (2,4,6-Trimethoxybenzonitrile)

2,4,6-Trimethoxybenzonitrile structure
Product Name:2,4,6-Trimethoxybenzonitrile
CAS No:2571-54-2
Molecular Formula:C10H11NO3
Molecular Weight:193.2
MDL:MFCD00001787
CID:43186
PubChem ID:75731
2,4,6-Trimethoxybenzonitrile Properties
Names and Identifiers
-
- 2,4,6-Trimethoxybenzonitrile
- 2,4,6-Trimethoxy-1-benzonitrile
- 2,4,6-trimethoxybenzenecarbonitrile
- 2,4,6-Trimethoxy-benzonitril
- 2,4,6-trimethoxy-benzonitrile
- 2,4,6-trimethyoxybenzonitrile
- 3,5-Dimethoxy-4-cyano-anisol
- Benzonitrile,2,4,6-trimethoxy
- 2,4,6-Trimethoxybenzonitrile, 98%
- J-016115
- Benzonitrile, 2,4,6-trimethoxy-
- UNII-R8A3G2DU56
- A817987
- 2571-54-2
- 2,4,6-Trimethoxy benzonitrile
- NS00027949
- SCHEMBL2547123
- CS-0450254
- R8A3G2DU56
- AKOS009157379
- InChI=1/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H
- MFCD00001787
- FT-0609888
- EINECS 219-917-4
- SY338290
- AS-81273
- DTXSID10180403
- DTXCID80102894
-
- MDL: MFCD00001787
- InChIKey: GBRHJUMDNWLSCT-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H11NO3/c1-12-7-4-9(13-2)8(6-11)10(5-7)14-3/h4-5H,1-3H3
- SMILES: COC1=CC(=C(C#N)C(=C1)OC)OC
Computed Properties
- Exact Mass: 193.07400
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 3
- Monoisotopic Mass: 193.074
- Heavy Atom Count: 14
- Complexity: 209
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 51.5A^2
Experimental Properties
- LogP: 1.58408
- PSA: 51.48000
- Refractive Index: 1.5300 (estimate)
- Water Partition Coefficient: Insoluble in water.
- Boiling Point: 329.41°C (rough estimate)
- Melting Point: 142-145 ºC
- Flash Point: 145.9 °C
- Color/Form: Light brown crystalline powder
- Solubility: Insoluble in water
- Density: 1.2307 (rough estimate)
2,4,6-Trimethoxybenzonitrile Security Information
- WGK Germany:3
- Safety Term:6.1
- Safety Instruction: S26-S37/39-S45
- Packing Group:III
- Packing Group:III
- Risk Phrases:R23/24/25
- Hazard Level:6.1
-
Dangerous goods sign:
- Hazardous Material transportation number:3276
- Storage Condition:Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- PackingGroup:III
- Risk Phrases: R23/24/25
- HazardClass:6.1
2,4,6-Trimethoxybenzonitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2,4,6-Trimethoxybenzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB60053-2g |
2,4,6-Trimethoxybenzonitrile |
2571-54-2 | 2g |
$163.00 | 2024-04-20 | ||
Aaron | AR003GCH-5g |
2,4,6-Trimethoxybenzonitrile |
2571-54-2 | 98% | 5g |
$244.00 | ||
abcr | AB133696-1 g |
2,4,6-Trimethoxybenzonitrile, 98%; . |
2571-54-2 | 98% | 1g |
€53.80 | 2022-06-12 | |
Ambeed | A530014-25g |
2,4,6-Trimethoxybenzonitrile |
2571-54-2 | 95+% | 25g |
$398.0 | ||
eNovation Chemicals LLC | D764525-5g |
2,4,6-Trimethoxybenzonitrile |
2571-54-2 | 98% | 5g |
$330 | 2022-09-08 | |
TRC | T895918-25mg |
2,4,6-Trimethoxybenzonitrile |
2571-54-2 | 25mg |
$ 50.00 | 2022-06-02 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23540-1g |
2,4,6-Trimethoxybenzonitrile, 98% |
2571-54-2 | 98% | 1g |
¥780.00 | 2023-02-09 |
2,4,6-Trimethoxybenzonitrile Related Literature
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Chia-Yu Huang,Jianbin Li,Chao-Jun Li Chem. Sci. 2022 13 5465
-
Shangfeng Yang,Tao Wei,Fei Jin Chem. Soc. Rev. 2017 46 5005
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Mihai Raducan,Carles Rodríguez-Escrich,Xacobe C. Cambeiro,Eduardo C. Escudero-Adán,Miquel A. Pericàs,Antonio M. Echavarren Chem. Commun. 2011 47 4893
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Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
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Pintu Maity,Debasish Kundu,Tubai Ghosh,Brindaban C. Ranu Org. Chem. Front. 2018 5 1586
-
Hui-Shan Lin,Shu-Jun Chen,Jing-Mei Huang Chem. Commun. 2022 58 8974
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7. Formation of nitrile ylides in the addition of singlet carbene to nitrile compounds—laser flash photolysis of (biphenyl-4-yl)chlorodiazirine in the presence of nitrile compoundsIkuo Naito,Akira Oku,Yoshihisa Fijiwara,Yoshifumi Tanimoto J. Chem. Soc. Perkin Trans. 2 1999 1051
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8. Reactions of metal cyanides with polyfluorobenzenesE. Felstead,H. C. Fielding,B. J. Wakefield J. Chem. Soc. C 1966 708
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9. Photolytic and radical induced decompositions of O-alkyl aldoxime ethersAndrew J. McCarroll,John C. Walton J. Chem. Soc. Perkin Trans. 2 2000 1868
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Ilya S. Krytchankou,Dmitry V. Krupenya,Antti J. Karttunen,Sergey P. Tunik,Tapani A. Pakkanen,Pi-Tai Chou,Igor O. Koshevoy Dalton Trans. 2014 43 3383
2571-54-2 (2,4,6-Trimethoxybenzonitrile) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2571-54-2)2,4,6-Trimethoxybenzonitrile

Purity:99%
Quantity:25g
Price($):358.0